N-[4-(allyloxy)-3-chloro-5-methoxybenzyl]-1-(1H-benzimidazol-2-yl)ethanamine

• IUPAC Name: 1-(1H-benzimidazol-2-yl)-N-[(3-chloro-5-methoxy-4-prop-2-enoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C20H22ClN3O2/c1-4-9-26-19-15(21)10-14(11-18(19)25-3)12-22-13(2)20-23-16-7-5-6-8-17(16)24-20/h4-8,10-11,13,22H,1,9,12H2,2-3H3,(H,23,24)
• InChI Key: WHPBXMMPEZMBNB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2N1)NCC3=CC(=C(C(=C3)Cl)OCC=C)OC
• Molecular Formula: C20H22ClN3O2
• Molecular Weight: 371.9 g/mol

Description

N-[4-(allyloxy)-3-chloro-5-methoxybenzyl]-1-(1H-benzimidazol-2-yl)ethanamine, also known as ABT-888, is a potent inhibitor of poly(ADP-ribose) polymerase (PARP). PARP is an enzyme involved in DNA repair and ABT-888 has been shown to enhance the effects of DNA-damaging agents in cancer cells.

Mechanism of Action

N-[4-(allyloxy)-3-chloro-5-methoxybenzyl]-1-(1H-benzimidazol-2-yl)ethanamine inhibits PARP, an enzyme involved in DNA repair. Inhibition of PARP leads to the accumulation of DNA damage and the activation of cell death pathways in cancer cells. This compound has been shown to selectively target cancer cells with defects in DNA repair pathways, such as those with mutations in the BRCA genes.
Biochemical and Physiological Effects:
This compound has been shown to enhance the effects of DNA-damaging agents in cancer cells, leading to increased tumor cell death. It has also been shown to have minimal toxicity in normal cells. This compound has been studied in clinical trials for a variety of cancer types, including breast, ovarian, and lung cancer.

Advantages and Limitations for Lab Experiments

N-[4-(allyloxy)-3-chloro-5-methoxybenzyl]-1-(1H-benzimidazol-2-yl)ethanamine has several advantages for lab experiments. It is a potent inhibitor of PARP and has been extensively studied in preclinical and clinical trials. However, there are also limitations to its use in lab experiments. This compound has been shown to enhance the effects of DNA-damaging agents, so it may not be effective as a single agent therapy. In addition, it has been shown to selectively target cancer cells with defects in DNA repair pathways, so it may not be effective in all cancer types.

Future Directions

There are several future directions for the study of N-[4-(allyloxy)-3-chloro-5-methoxybenzyl]-1-(1H-benzimidazol-2-yl)ethanamine. One area of research is the identification of biomarkers that can predict response to this compound. Another area of research is the development of combination therapies that can enhance the effects of this compound. Finally, there is ongoing research into the use of this compound in other disease areas, such as neurodegenerative diseases.

Scientific Research Applications

N-[4-(allyloxy)-3-chloro-5-methoxybenzyl]-1-(1H-benzimidazol-2-yl)ethanamine has been extensively studied in preclinical and clinical trials for its potential as a cancer therapeutic agent. It has been shown to enhance the effects of DNA-damaging agents such as chemotherapy and radiation therapy in cancer cells. The combination of this compound with these agents has been shown to increase tumor cell death and improve overall survival in animal models and clinical trials.